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Compound of Interest

Compound Name: 1,2,3-Trinervonoyl glycerol

Cat. No.: B1252166 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides critical safety and logistical information for the proper handling and

disposal of 1,2,3-trinervonoyl glycerol. The following procedural guidance is designed to

ensure the safety of laboratory personnel and to mitigate environmental impact, building on our

commitment to being a trusted partner in laboratory safety and chemical management.

I. Understanding the Compound: Key Data
1,2,3-Trinervonoyl glycerol is a triacylglycerol containing three units of nervonic acid. While a

specific Safety Data Sheet (SDS) for 1,2,3-trinervonoyl glycerol is not readily available, data

from related compounds, such as nervonic acid and other long-chain fatty acid esters, can

provide guidance on its safe handling and disposal. It is imperative to treat this compound with

the standard precautions for laboratory chemicals.
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Property Value Source

Chemical Name 1,2,3-Trinervonoyl Glycerol Cayman Chemical[1]

Synonyms
Glycerol Trinervonate,

TG(24:1/24:1/24:1)
Cayman Chemical[1]

CAS Number 81913-24-8 Cayman Chemical[1]

Molecular Formula C₇₅H₁₄₀O₆ Cayman Chemical[1]

Molecular Weight 1137.9 g/mol Cayman Chemical[1]

Physical Form Crystalline solid Cayman Chemical[2]

Storage -20°C Cayman Chemical[1]

Stability ≥ 4 years at -20°C Cayman Chemical[1]

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

dimethyl formamide (DMF).[2]

Cayman Chemical[2]

II. Experimental Protocols: Proper Disposal
Procedures
The following step-by-step instructions outline the recommended procedure for the disposal of

1,2,3-trinervonoyl glycerol. This protocol is based on best practices for the disposal of non-

hazardous chemical waste and takes into account the nature of long-chain fatty acid esters.

Step 1: Personal Protective Equipment (PPE)

Before handling the compound, ensure you are wearing appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Step 2: Waste Collection
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Solid Waste: Collect waste 1,2,3-trinervonoyl glycerol in a designated, clearly labeled, and

sealed container for non-hazardous chemical waste.

Solutions: If the compound is in a solvent, consult the SDS for the solvent to determine the

appropriate disposal method. In general, organic solvent solutions should be collected in a

designated, labeled container for flammable liquid waste.

Contaminated Materials: Any materials used to handle the compound (e.g., weigh boats,

pipette tips, paper towels) should be placed in the designated solid chemical waste

container.

Step 3: Waste Segregation

Do not mix 1,2,3-trinervonoyl glycerol waste with other chemical waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Step 4: Storage of Waste

Store the sealed waste container in a designated, well-ventilated waste accumulation area,

away from incompatible materials.

Step 5: Final Disposal

Arrange for the disposal of the chemical waste through your institution's EHS office or a

licensed chemical waste disposal contractor.

Important: Do not dispose of 1,2,3-trinervonoyl glycerol down the drain. While it is a fatty

acid ester and likely biodegradable, large quantities of long-chain fatty acids can inhibit the

biological processes in wastewater treatment plants.[3]

III. Visualized Workflow: Disposal Decision Tree
The following diagram illustrates the logical steps for the proper disposal of 1,2,3-trinervonoyl
glycerol.
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Figure 1: Disposal Workflow for 1,2,3-Trinervonoyl Glycerol
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Caption: Disposal Workflow for 1,2,3-Trinervonoyl Glycerol.

This guide is intended to provide essential, immediate safety and logistical information. Always

consult your institution's specific safety and disposal protocols. By adhering to these
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procedures, you contribute to a safer laboratory environment and responsible chemical

management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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